Cas no 2169190-06-9 (Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid)

• Product Name: Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid
• CAS No: 2169190-06-9
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 6350538
• PubChem ID: 165767013
• Update Time: 2025-10-31

Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2169190-06-9
• EN300-761112
• hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid
• Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid

• Inchi： 1S/C7H10O5/c8-7(9)6-3-11-4-1-10-2-5(4)12-6/h4-6H,1-3H2,(H,8,9)
• InChI Key： GMYAHIZRUBIKKM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)COC2COCC12

Computed Properties

• Exact Mass: 174.05282342g/mol
• Monoisotopic Mass: 174.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 65Ų

Additional information on Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid

Comprehensive Overview of Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid (CAS No. 2169190-06-9)

Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid (CAS No. 2169190-06-9) is a specialized organic compound with a unique heterocyclic structure, combining furan and dioxane rings. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The furo-dioxine scaffold is particularly intriguing for drug discovery, as it offers a rigid yet flexible framework that can interact with biological targets in novel ways.

Recent studies highlight the growing demand for heterocyclic carboxylic acids like Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid in medicinal chemistry. Researchers are exploring its applications in designing enzyme inhibitors, antimicrobial agents, and even biodegradable polymers. The compound's CAS No. 2169190-06-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge R&D. Its structural features—such as the oxygen-rich heterocycles—make it a candidate for improving drug solubility and metabolic stability, addressing key challenges in modern therapeutics.

From an industrial perspective, Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid is synthesized through controlled cyclization and oxidation processes. Manufacturers emphasize its high purity (>98%) for use in precision chemistry. Environmental concerns have also driven interest in this compound, as its derivatives show potential in green chemistry applications, such as catalytic transformations and sustainable material synthesis. Users often search for "synthesis of furo-dioxine derivatives" or "biodegradable heterocycles," aligning with global trends toward eco-friendly innovations.

Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing CAS No. 2169190-06-9. Its stability under various pH conditions and thermal properties are frequently studied, making it a subject of patents and peer-reviewed publications. The compound’s molecular weight (174.16 g/mol) and logP values are key data points for researchers optimizing drug-like properties. FAQs such as "How to handle Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid?" underscore the need for proper storage (under inert atmosphere) and handling protocols.

In summary, Hexahydrofuro[3,4-b][1,4]dioxine-2-carboxylic acid represents a versatile tool in synthetic and applied chemistry. Its CAS No. 2169190-06-9 serves as a gateway to advanced research in drug design, material science, and environmental solutions. As interest in multifunctional heterocycles grows, this compound is poised to play a pivotal role in addressing complex scientific and industrial challenges.